molecular formula C12H22O3S B3925113 2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate

2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate

Cat. No. B3925113
M. Wt: 246.37 g/mol
InChI Key: FKFPXAYBAAROLX-UHFFFAOYSA-N
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Description

2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate is not fully understood. However, studies have shown that it may act through various pathways such as inhibition of COX-2 enzyme, modulation of NF-κB signaling, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects such as anti-inflammatory, anti-tumor, and anti-viral properties. Additionally, it has been found to have a low toxicity profile, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate in lab experiments is its high purity and stability. Additionally, it can be easily synthesized using readily available starting materials. However, one of the limitations is its low solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the research on 2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate. One of the potential areas of research is the development of novel drug candidates based on the compound's anti-inflammatory and anti-tumor properties. Additionally, further studies can be conducted to understand the mechanism of action of the compound and to identify potential targets for drug development. Furthermore, the compound's potential applications in material science and organic synthesis can also be explored.
In conclusion, this compound is a versatile compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of novel drug candidates and the advancement of various fields.

Scientific Research Applications

2-(allyloxy)-1-[(butylthio)methyl]ethyl acetate has been studied extensively for its potential applications in various fields such as organic synthesis, medicinal chemistry, and material science. The compound has been used as a building block in the synthesis of various pharmaceuticals, agrochemicals, and functional materials. Additionally, it has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties, making it a potential candidate for drug development.

properties

IUPAC Name

(1-butylsulfanyl-3-prop-2-enoxypropan-2-yl) acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H22O3S/c1-4-6-8-16-10-12(15-11(3)13)9-14-7-5-2/h5,12H,2,4,6-10H2,1,3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FKFPXAYBAAROLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCSCC(COCC=C)OC(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H22O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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